molecular formula C10H9BrN2O B13611078 4-(3-bromo-4-methoxyphenyl)-1H-pyrazole

4-(3-bromo-4-methoxyphenyl)-1H-pyrazole

Cat. No.: B13611078
M. Wt: 253.09 g/mol
InChI Key: ZLDVDGXJTJLXAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3-Bromo-4-methoxyphenyl)-1H-pyrazole is an organic compound that belongs to the pyrazole family. Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms. The presence of the bromo and methoxy groups on the phenyl ring makes this compound particularly interesting for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-bromo-4-methoxyphenyl)-1H-pyrazole typically involves the reaction of 3-bromo-4-methoxybenzaldehyde with hydrazine hydrate. The reaction proceeds through the formation of a hydrazone intermediate, which then undergoes cyclization to form the pyrazole ring. The reaction conditions often include refluxing the reactants in ethanol or another suitable solvent.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of catalysts and advanced purification techniques can further improve the efficiency of the industrial process.

Chemical Reactions Analysis

Types of Reactions

4-(3-Bromo-4-methoxyphenyl)-1H-pyrazole undergoes various types of chemical reactions, including:

    Substitution Reactions: The bromo group can be substituted with other nucleophiles, such as amines or thiols, under suitable conditions.

    Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or acids.

    Reduction Reactions: The pyrazole ring can undergo reduction to form dihydropyrazoles.

Common Reagents and Conditions

    Substitution Reactions: Common reagents include sodium azide, potassium thiocyanate, and various amines. Conditions often involve heating in polar solvents.

    Oxidation Reactions: Reagents such as potassium permanganate or chromium trioxide are used under acidic or basic conditions.

    Reduction Reactions: Hydrogen gas in the presence of a palladium catalyst is commonly used for reduction reactions.

Major Products Formed

    Substitution Reactions: Products include 4-(3-azido-4-methoxyphenyl)-1H-pyrazole and 4-(3-thiocyanato-4-methoxyphenyl)-1H-pyrazole.

    Oxidation Reactions: Products include 4-(3-bromo-4-formylphenyl)-1H-pyrazole.

    Reduction Reactions: Products include 4-(3-bromo-4-methoxyphenyl)-1,2-dihydropyrazole.

Scientific Research Applications

4-(3-Bromo-4-methoxyphenyl)-1H-pyrazole has a wide range of applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

    Medicine: Explored for its potential use in drug development, particularly as an inhibitor of specific enzymes or receptors.

    Industry: Utilized in the development of new materials and as a precursor for various chemical processes.

Mechanism of Action

The mechanism of action of 4-(3-bromo-4-methoxyphenyl)-1H-pyrazole involves its interaction with specific molecular targets. The bromo and methoxy groups on the phenyl ring can participate in hydrogen bonding and hydrophobic interactions with target proteins. The pyrazole ring can act as a pharmacophore, binding to active sites of enzymes or receptors and inhibiting their activity. The exact pathways and molecular targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

  • 3-Bromo-4-methoxyphenyl mesylate
  • 2-(3-Bromo-4-methoxyphenyl)-3-nitropyridine
  • 3-Bromo-4-methoxybenzaldehyde

Uniqueness

4-(3-Bromo-4-methoxyphenyl)-1H-pyrazole is unique due to the presence of both bromo and methoxy groups on the phenyl ring, which provides distinct reactivity and biological activity. The pyrazole ring further enhances its versatility in various chemical and biological applications, making it a valuable compound for research and development.

Properties

Molecular Formula

C10H9BrN2O

Molecular Weight

253.09 g/mol

IUPAC Name

4-(3-bromo-4-methoxyphenyl)-1H-pyrazole

InChI

InChI=1S/C10H9BrN2O/c1-14-10-3-2-7(4-9(10)11)8-5-12-13-6-8/h2-6H,1H3,(H,12,13)

InChI Key

ZLDVDGXJTJLXAZ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)C2=CNN=C2)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.